Cas no 120908-32-9 (2(1H)-Pyrimidinone,6-amino-5-(aminomethyl)-)
120908-32-9 structure
Product Name:2(1H)-Pyrimidinone,6-amino-5-(aminomethyl)-
CAS No:120908-32-9
MF:C5H8N4O
MW:140.143219947815
CID:133248
PubChem ID:19842467
Update Time:2025-04-19
2(1H)-Pyrimidinone,6-amino-5-(aminomethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyrimidinone,6-amino-5-(aminomethyl)-
- 4-amino-5-aminomethyl-1H-pyrimidin-2-one
- Cytosine, 5-(aminomethyl)- (6CI)
- 4-Amino-5-aminomethyl-pyrimidin-2-ol
- AKOS005206979
- 6-amino-5-(aminomethyl)-1H-pyrimidin-2-one
- 4-Amino-5-(aminomethyl)pyrimidin-2(1H)-one
- 120908-32-9
- SCHEMBL1665906
- DB-275656
- CYTOSINE, 5-(AMINOMETHYL)-
-
- Inchi: 1S/C5H8N4O/c6-1-3-2-8-5(10)9-4(3)7/h2H,1,6H2,(H3,7,8,9,10)
- InChI Key: ZOHFTRWZZPGYIS-UHFFFAOYSA-N
- SMILES: O=C1N=CC(CN)=C(N)N1
Computed Properties
- Exact Mass: 130.02018
- Monoisotopic Mass: 140.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 93.5A^2
- XLogP3: -1.8
Experimental Properties
- PSA: 59.14
2(1H)-Pyrimidinone,6-amino-5-(aminomethyl)- Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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